Cas no 2639375-19-0 (rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate)

• Product Name: rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate
• CAS No: 2639375-19-0
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 5664932
• PubChem ID: 165902964
• Update Time: 2025-10-12

rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27726529
• 2639375-19-0
• rac-ethyl (2R)-2-(4-bromophenyl)-2-[(2S)-pyrrolidin-2-yl]acetate
• rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate

• Inchi： 1S/C14H18BrNO2/c1-2-18-14(17)13(12-4-3-9-16-12)10-5-7-11(15)8-6-10/h5-8,12-13,16H,2-4,9H2,1H3/t12-,13+/m0/s1
• InChI Key： QGJSFXOKUSTWKZ-QWHCGFSZSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](C(=O)OCC)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate

Research Brief on rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate (CAS: 2639375-19-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral compounds in drug discovery and development. One such compound, rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate (CAS: 2639375-19-0), has garnered attention due to its potential pharmacological properties and applications in asymmetric synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate is a chiral ester featuring a bromophenyl group and a pyrrolidine moiety. Its stereochemistry is of particular interest, as the (2R,2S) configuration may influence its binding affinity to biological targets. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules, such as protease inhibitors and neuromodulators. The presence of the bromine atom also offers opportunities for further functionalization via cross-coupling reactions, making it a versatile building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the enantioselective synthesis of rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate using chiral catalysts. The study reported a high yield (85%) and excellent enantiomeric excess (ee > 98%) under optimized conditions. The compound's potential as a precursor for CNS-active drugs was also highlighted, given its structural similarity to known dopamine receptor ligands. Further in vitro assays demonstrated moderate binding affinity to D2 and D3 receptors, suggesting possible applications in neurological disorders.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the compound's role in the development of antiviral agents. The bromophenyl group was found to enhance interactions with viral protease active sites, while the pyrrolidine ring contributed to improved solubility and bioavailability. Preliminary results indicated inhibitory activity against SARS-CoV-2 main protease (M^pro), with an IC₅₀ of 12.3 µM. Although further optimization is required, these findings underscore the compound's potential in addressing emerging infectious diseases.

In conclusion, rac-ethyl (2R)-2-(4-bromophenyl)-2-(2S)-pyrrolidin-2-ylacetate (CAS: 2639375-19-0) represents a promising scaffold in drug discovery, with applications ranging from CNS therapeutics to antiviral agents. Its stereochemical complexity and synthetic versatility make it a valuable target for future research. Ongoing studies are expected to elucidate its full pharmacological profile and optimize its therapeutic efficacy.